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Compound of Interest

Compound Name:
1-(4-Chloro-3-

fluorophenyl)propan-1-one

CAS No.: 1017779-67-7

Cat. No.: B1342093

Get Quote

An Examination of its Synthesis, Characterization, and Application as a Key Building Block in

Pharmaceutical Research

Executive Summary
1-(4-Chloro-3-fluorophenyl)propan-1-one is a halogenated aromatic ketone that serves as a

pivotal intermediate in synthetic organic chemistry. Its structural arrangement, featuring a

phenyl ring substituted with both chlorine and fluorine atoms, imparts unique electronic

properties that are highly valuable in the design of bioactive molecules. This guide provides a

comprehensive technical overview of this compound, intended for researchers and

professionals in drug development. We will explore its fundamental physicochemical properties,

delve into its synthesis via Friedel-Crafts acylation, detail the expected spectroscopic

signatures for its characterization, and discuss its strategic application as a scaffold in

medicinal chemistry. The document includes validated experimental protocols and essential

safety guidelines to ensure proficient and safe handling in a laboratory setting.

Physicochemical and Structural Properties
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The identity and purity of a chemical intermediate are paramount for its successful application

in multi-step synthesis. The core properties of 1-(4-Chloro-3-fluorophenyl)propan-1-one are

summarized below. These data are foundational for stoichiometric calculations, analytical

method development, and regulatory documentation.

Property Value Source(s)

Molecular Weight 186.61 g/mol [1]

Molecular Formula C₉H₈ClFO [1][2]

CAS Number 1017779-67-7 [1][2]

IUPAC Name
1-(4-chloro-3-

fluorophenyl)propan-1-one
[2]

Canonical SMILES
CCC(=O)C1=CC(=C(C=C1)Cl)

F
N/A

MDL Number MFCD09832382 [1]

Synthesis and Reaction Mechanism
The most direct and industrially scalable method for preparing 1-(4-Chloro-3-
fluorophenyl)propan-1-one is the Friedel-Crafts acylation. This classic electrophilic aromatic

substitution reaction involves the introduction of an acyl group onto an aromatic ring.[3]

In this specific synthesis, 1-chloro-2-fluorobenzene is the aromatic substrate, and propanoyl

chloride serves as the acylating agent. A strong Lewis acid, typically anhydrous aluminum

chloride (AlCl₃), is required to catalyze the reaction by generating a highly electrophilic acylium

ion.[4] The reaction proceeds regioselectively, with the acylation occurring predominantly at the

position para to the chlorine atom and meta to the fluorine atom, guided by the directing effects

of the existing halogen substituents.

Synthesis Workflow
The overall process from reactants to purified product can be visualized as follows:
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Caption: General workflow for Friedel-Crafts synthesis.
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Mechanistic Details
The trustworthiness of a synthetic protocol is rooted in a fundamental understanding of its

reaction mechanism. The Friedel-Crafts acylation proceeds in two primary stages:

Generation of the Electrophile: The Lewis acid catalyst (AlCl₃) abstracts the chloride from

propanoyl chloride to form a resonance-stabilized acylium ion. This ion is a potent

electrophile.

Electrophilic Aromatic Substitution: The electron-rich π-system of the 1-chloro-2-

fluorobenzene ring attacks the acylium ion. This forms a resonance-stabilized carbocation

intermediate known as a sigma complex. Aromaticity is subsequently restored by the loss of

a proton, yielding the final ketone product.

Propanoyl Chloride + AlCl₃

Acylium Ion
(Electrophile)

 Step 1:
Electrophile
Generation 

Sigma Complex
(Carbocation Intermediate)

 Step 2:
Nucleophilic

Attack 

1-Chloro-2-fluorobenzene
(Nucleophile)

Product + HCl + AlCl₃

 Step 3:
Deprotonation &

Catalyst Regeneration 

Click to download full resolution via product page

Caption: Mechanism of Friedel-Crafts acylation.

Spectroscopic Characterization
Self-validation of the synthesized product requires rigorous analytical characterization. While

public spectral data for this specific compound is sparse, its structure allows for reliable

prediction of its key spectroscopic features.
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Technique Expected Features

¹H NMR

- Aromatic Protons (3H): Complex multiplets

between δ 7.0-8.0 ppm, showing coupling to

each other and to the fluorine atom. - Methylene

Protons (-CH₂-) (2H): A quartet around δ 2.9-3.1

ppm, coupled to the methyl protons. - Methyl

Protons (-CH₃) (3H): A triplet around δ 1.1-1.3

ppm, coupled to the methylene protons.

¹³C NMR

- Carbonyl Carbon (C=O): A singlet in the

downfield region, typically δ 195-205 ppm. -

Aromatic Carbons (6C): Multiple signals

between δ 115-165 ppm. The carbon bonded to

fluorine will appear as a doublet with a large

coupling constant (¹JCF). Other aromatic

carbons will show smaller C-F couplings. -

Aliphatic Carbons (2C): Signals for the -CH₂-

and -CH₃ groups in the upfield region (δ 8-40

ppm).

Mass Spec. (EI)

- Molecular Ion (M⁺): Expected at m/z 186. The

presence of chlorine will result in a characteristic

M+2 peak (at m/z 188) with an intensity

approximately one-third that of the M⁺ peak. -

Key Fragments: A prominent fragment at m/z

157 resulting from the loss of the ethyl group

(•C₂H₅). Another major fragment corresponding

to the chlorofluorobenzoyl cation at m/z 157.

IR Spectroscopy

- C=O Stretch: A strong, sharp absorption band

around 1680-1700 cm⁻¹. - C-F Stretch: A strong

absorption in the 1200-1250 cm⁻¹ region. - C-Cl

Stretch: An absorption in the 700-800 cm⁻¹

region. - Aromatic C-H Stretch: Signals

observed above 3000 cm⁻¹.

Applications in Drug Discovery and Development
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Halogenated phenyl ketones are foundational building blocks in medicinal chemistry. The

inclusion of fluorine and chlorine atoms on the phenyl ring is a strategic design choice that can

profoundly influence a drug candidate's properties.

Fluorine's Role: The high electronegativity and small size of fluorine can enhance metabolic

stability by blocking sites susceptible to oxidative metabolism (e.g., cytochrome P450

enzymes). It can also increase binding affinity to target proteins by participating in favorable

electrostatic interactions and can modulate the pKa of nearby functional groups.[5]

Chlorine's Role: The chlorine atom increases the lipophilicity of the molecule, which can

improve its ability to cross cell membranes. It can fill hydrophobic pockets in protein binding

sites, thereby enhancing potency.

This specific scaffold, 1-(4-chloro-3-fluorophenyl)propan-1-one, can be elaborated into more

complex structures. For instance, the ketone functionality can be reduced to a secondary

alcohol, which introduces a chiral center, or it can serve as a handle for further reactions like

aldol condensations, reductive aminations, or the formation of heterocyclic rings.

Experimental Protocol: Synthesis
This protocol provides a detailed methodology for the laboratory-scale synthesis of 1-(4-
Chloro-3-fluorophenyl)propan-1-one.

Materials & Equipment:

Three-neck round-bottom flask with magnetic stirrer

Dropping funnel and reflux condenser

Inert gas line (Nitrogen or Argon)

Ice bath

1-Chloro-2-fluorobenzene (1.0 eq)

Propanoyl chloride (1.1 eq)

Anhydrous Aluminum Chloride (AlCl₃) (1.2 eq)
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Dichloromethane (DCM), anhydrous

Hydrochloric acid (HCl), concentrated

Saturated sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄)

Rotary evaporator

Silica gel for column chromatography

Hexanes/Ethyl Acetate solvent system

Procedure:

Reaction Setup: Assemble the dry three-neck flask under an inert atmosphere. Charge the

flask with anhydrous DCM and anhydrous AlCl₃ (1.2 eq). Cool the resulting suspension to

0°C in an ice bath.

Reagent Addition: In the dropping funnel, prepare a solution of 1-chloro-2-fluorobenzene (1.0

eq) and propanoyl chloride (1.1 eq) in anhydrous DCM.

Acylation Reaction: Add the solution from the dropping funnel to the stirred AlCl₃ suspension

dropwise over 30-45 minutes, maintaining the internal temperature below 5°C. After the

addition is complete, allow the reaction to slowly warm to room temperature and stir for 2-4

hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

Quenching: Once the reaction is complete, cool the flask back to 0°C and slowly and

carefully pour the reaction mixture onto a stirred mixture of crushed ice and concentrated

HCl. Causality Note: This step hydrolyzes the aluminum complexes and quenches the

reaction. It is highly exothermic and must be performed with caution.

Workup: Transfer the quenched mixture to a separatory funnel. Separate the organic layer.

Extract the aqueous layer twice with DCM.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342093?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Washing: Combine the organic layers and wash sequentially with water, saturated NaHCO₃

solution, and finally with brine. Causality Note: The NaHCO₃ wash neutralizes any residual

acid.

Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and

concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude

product.

Purification: Purify the crude oil by flash column chromatography on silica gel, eluting with a

gradient of ethyl acetate in hexanes to afford the pure 1-(4-Chloro-3-fluorophenyl)propan-
1-one.

Safety and Handling
As a Senior Application Scientist, ensuring laboratory safety is paramount. While a specific,

comprehensive safety data sheet (SDS) for this exact compound is not widely available, the

hazards can be inferred from its chemical class and functional groups.[6][7]

Personal Protective Equipment (PPE): Always wear standard PPE, including a lab coat,

nitrile gloves, and chemical safety goggles.

Handling: Handle the compound in a well-ventilated fume hood. Avoid inhalation of vapors

and direct contact with skin and eyes. Wash hands thoroughly after handling.

Hazards:

Skin/Eye Irritation: Assumed to be an irritant. In case of contact, flush the affected area

with copious amounts of water.[7]

Ingestion: May be harmful if swallowed. Do not eat, drink, or smoke in the laboratory.[6]

Inhalation: May cause respiratory tract irritation.[7]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible substances like strong oxidizing agents.

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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